1-Thia-4-azaspiro[4.6]undecan-3-one

• IUPAC Name: 1-thia-4-azaspiro[4.6]undecan-3-one
• InChI: InChI=1S/C9H15NOS/c11-8-7-12-9(10-8)5-3-1-2-4-6-9/h1-7H2,(H,10,11)
• InChI Key: SYZBSJBKYDCRAV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)NC(=O)CS2
• Molecular Formula: C9H15NOS
• DSSTOX Substance ID: DTXSID801292347
• Molecular Weight: 185.29 g/mol
• CAS RN: 1221791-73-6

Description

Molecular Structure Analysis

The molecular formula of 1-Thia-4-azaspiro[4.6]undecan-3-one is C9H15NOS. Its molecular weight is 185.29. The InChI Code is 1S/C9H15NOS/c11-8-7-12-9 (10-8)5-3-1-2-4-6-9/h1-7H2, (H,10,11).

Physical And Chemical Properties Analysis

1-Thia-4-azaspiro[4.6]undecan-3-one is a solid substance. Its melting point is between 151 - 153 degrees Celsius.

Scientific Research Applications

Anticancer Activity

• Scientific Field: Medicinal Chemistry
• Summary of Application: The compound has been synthesized and studied for its anticancer activity. It has been found that the thiazolidine ring system is mainly integrated in important compounds with interesting applications in medicinal and pharmaceutical chemistry.
• Methods of Application: The compound was synthesized and its anticancer activity was studied against the cell culture of HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma) and HCT116 (human colorectal carcinoma) cell lines.
• Results or Outcomes: A number of compounds showed moderate to high inhibition activities.

Dual EGFR/BRAFV600E Inhibitors

• Scientific Field: Pharmaceutical Chemistry
• Summary of Application: The compound has been synthesized and studied for its apoptotic antiproliferative properties as dual EGFR/BRAFV600E inhibitors.
• Methods of Application: The compound was synthesized via interactions between 4-(2-cyclodenehydrazinyl)quinolin-2(1H)-one and thioglycolic acid catalyzed by thioglycolic acid.
• Results or Outcomes: The most effective antiproliferative compounds inhibited EGFR with IC50 values of 84 and 78 nM, respectively. Additionally, they were the most effective inhibitors of BRAFV600E (IC50 = 108 and 96 nM, respectively) and cancer cell proliferation (GI50 = 35 and 32 nM against four cancer cell lines, respectively). The apoptosis assay results revealed that these compounds had dual EGFR/BRAFV600E inhibitory properties and showed promising antiproliferative and apoptotic activity.

Anti-Coronavirus Activity

• Scientific Field: Virology
• Summary of Application: A series of 1-thia-4-azaspiro[4.5]decan-3-ones bearing an amide group at C-4 and various substitutions at C-2 and C-8 were synthesized and evaluated against human coronavirus and influenza virus.
• Methods of Application: The compounds were synthesized and their anti-coronavirus activity was evaluated.
• Results or Outcomes: Compounds were found to inhibit human coronavirus 229E replication. The most active compound was N-(2-methyl-8-tert-butyl-3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)-3-phenylpropanamide, with an EC50 value of 5.5 µM, comparable to the known coronavirus inhibitor.

Anti-Ulcer Activity

• Scientific Field: Pharmaceutical Chemistry
• Summary of Application: A new series of 1-thia-4,8-diazaspiro[4.5]decan-3-ones were synthesized and evaluated for their anti-ulcer activity.
• Methods of Application: The compounds were synthesized and their anti-ulcer activity was evaluated.
• Results or Outcomes: The results of this study are not provided in the available sources.

Antiviral Activity

• Scientific Field: Virology
• Summary of Application: A series of 1-thia-4-azaspiro[4.5]decan-3-ones bearing an amide group at C-4 and various substitutions at C-2 and C-8 were synthesized and evaluated against human coronavirus and influenza virus.
• Methods of Application: The compounds were synthesized and their antiviral activity was evaluated.
• Results or Outcomes: Compounds were found to inhibit human coronavirus 229E replication. The most active compound was N-(2-methyl-8-tert-butyl-3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)-3-phenylpropanamide, with an EC50 value of 5.5 µM, comparable to the known coronavirus inhibitor.

Anti-Inflammatory Activity

• Scientific Field: Pharmaceutical Chemistry
• Summary of Application: A new series of 1-thia-4,8-diazaspiro[4.5]decan-3-ones were synthesized and evaluated for their anti-inflammatory activity.
• Methods of Application: The compounds were synthesized and their anti-inflammatory activity was evaluated.
• Results or Outcomes: The results of this study are not provided in the available sources.

Safety And Hazards

The safety information available indicates that 1-Thia-4-azaspiro[4.6]undecan-3-one has some hazards associated with it. The hazard statements include H302, H312, and H332, which correspond to harmful if swallowed, harmful in contact with skin, and harmful if inhaled, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Citations

Synthesis of 1-(2, 3-Dimethyl-1-phenyl-pyrazolone-5-yl-4)-2-mercapto-1′, 5-cycloalkane-spiro [1, 3] thiazolo [3, 4-b]-1, 2, 4-triazole Derivatives

RM Shaker - Phosphorus, Sulfur, and Silicon and the Related …, 2003 - Taylor & Francis

New thiosemicarbazone derivatives 3a-c , obtained by the condensation of 4-(2,3-dimethyl-1-phenyl-pyrazolone-5-yl-4)-thiosemicarbazide ( 1 ) with cycloalkanones 2a-c , on reaction …

Number of citations: 9 www.tandfonline.com

Synthesis of 1, 4-phenylene bridged bis-heterocyclic compounds.

RM Shaker - ARKIVOC: Online Journal of Organic Chemistry, 2012 - researchgate.net

6.3. 1, 4-Phenylene-bis-pyridines and their fused derivatives 7. Six-membered Rings with Two Heteroatoms 7.1. 1, 4-Phenylene-bis-pyrimidines and their fused derivatives 7.2. 1, 4-…

Number of citations: 28 www.researchgate.net